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Compound of Interest

Compound Name:
(2-Chloro-5-fluoropyridin-3-

yl)methanol

Cat. No.: B1593101 Get Quote

(2-Chloro-5-fluoropyridin-3-yl)methanol is a halogenated pyridine derivative. Its structure,

featuring a pyridine ring substituted with chlorine, fluorine, and a hydroxymethyl group, dictates

its reactivity and hazard profile. Halogenated organic compounds require meticulous handling

and disposal protocols due to their potential for environmental persistence and the generation

of toxic byproducts upon improper treatment, such as incineration.[1][2]

Thermal decomposition can lead to the release of highly toxic and corrosive gases, including

carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen halides (HCl, HF).[3]

Therefore, understanding these intrinsic properties is the first step in a self-validating safety

system.

Table 1: Physicochemical Properties and Hazard Summary
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Property Value Source

CAS Number 870063-52-8 [4]

Molecular Formula C₆H₅ClFNO [4]

Molecular Weight 161.56 g/mol [4]

Appearance
White to almost white powder

or lump
[5]

Primary Hazards

Harmful if swallowed, causes

skin irritation, causes serious

eye irritation.[6]

[6]

Incompatibilities
Strong oxidizing agents, strong

acids.[3]
[7]

Proactive Safety: Personal Protective Equipment
(PPE) and Safe Handling
Before any manipulation of (2-Chloro-5-fluoropyridin-3-yl)methanol, a rigorous PPE and

handling plan is non-negotiable. The causality behind each PPE choice is rooted in preventing

the primary routes of exposure: inhalation, dermal contact, and ocular contact.[2][8]

Table 2: Mandatory Personal Protective Equipment (PPE)
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PPE Category Item
Specification and
Rationale

Eye/Face Protection Chemical Safety Goggles

Must be tight-sealing and

compliant with OSHA 29 CFR

1910.133 or European

Standard EN166.[3][9]

Protects against splashes and

airborne particulates.

Hand Protection Chemical-Resistant Gloves

Nitrile or other impervious

gloves are mandatory. Inspect

for integrity before each use.

Prevents skin contact, which

can lead to irritation.[9][10]

Body Protection Laboratory Coat

A flame-resistant lab coat

protects skin and personal

clothing from contamination.

Ensure it is fully buttoned.[9]

[10]

Respiratory Protection Use in Fume Hood

All handling of this compound

must occur in a certified

chemical fume hood to

minimize inhalation of dust or

aerosols.[2][10] If a fume hood

is unavailable, a

NIOSH/MSHA-approved

respirator is required.[3]

Standard Operating Procedure for Handling:
Preparation: Designate a specific work area within a certified chemical fume hood. Ensure

an eyewash station and safety shower are immediately accessible.[3]

Aliquotting: Carefully weigh and transfer the solid compound using appropriate tools (e.g.,

spatula) to minimize dust generation.[9]
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Containment: Keep the container tightly closed when not in active use to prevent the release

of dust or vapors.[11]

Post-Handling: After completion of work, decontaminate the work surface. Thoroughly wash

hands with soap and water, even after wearing gloves.[9]

The Disposal Workflow: From Waste Generation to
Final Disposition
The proper disposal of (2-Chloro-5-fluoropyridin-3-yl)methanol is critical to protect personnel

and prevent environmental contamination. As a halogenated organic compound, it must be

treated as hazardous waste and segregated from non-halogenated waste streams.[2] This

segregation is crucial because mixed waste streams can complicate the disposal process,

potentially leading to hazardous reactions or requiring more complex and costly treatment

methods.

Disposal Decision-Making Workflow
The following diagram illustrates the logical steps from waste generation to its final, compliant

disposal.
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Disposal Decision Workflow for (2-Chloro-5-fluoropyridin-3-yl)methanol
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Caption: Waste Disposal Workflow Diagram
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Step-by-Step Disposal Protocol for Unused Chemical:
Classification: This chemical must be classified as hazardous waste. Consult your

institution's Environmental Health & Safety (EHS) department and local, regional, and

national regulations to ensure complete and accurate classification.[6][7]

Segregation: Collect all waste containing (2-Chloro-5-fluoropyridin-3-yl)methanol,
including contaminated consumables (e.g., weighing paper, gloves) and solvent rinsates, in a

designated "Halogenated Organic Waste" container.[2] Do not mix with non-halogenated

waste.

Containment: Use a chemically compatible, leak-proof container with a secure, tight-fitting

lid.[10]

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full

chemical name "(2-Chloro-5-fluoropyridin-3-yl)methanol," and a description of its hazards

(e.g., "Toxic," "Irritant").[2]

Storage: Store the sealed waste container in a designated, secure satellite accumulation

area away from incompatible materials.[3]

Pickup: Contact your institution's EHS department to schedule a pickup for final disposal at a

licensed hazardous waste facility.

Emergency Preparedness: Spill Management
Preparedness for accidental spills is a non-negotiable component of laboratory safety.[10]

Protocol for a Minor Spill (<1g):
Alert Personnel: Immediately notify others in the vicinity.

Restrict Access: Prevent entry into the affected area.

Don PPE: Wear the full PPE as detailed in Table 2.

Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or a

commercial sorbent.[8][10]
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Collection: Carefully scoop the absorbed material into your designated halogenated

hazardous waste container using non-sparking tools.[3]

Decontamination: Clean the spill area with a suitable solvent (e.g., acetone, methanol),

collecting all cleaning materials as hazardous waste. Follow with a thorough wash with soap

and water.[8][10]

Reporting: Report the incident to your laboratory supervisor and EHS department.

For a major spill, evacuate the area immediately and alert your institution's emergency

response team.[10] Provide them with the Safety Data Sheet (SDS) for the compound.

Global and Regulatory Context
The disposal of hazardous chemicals is governed by a framework of international and national

regulations. Agreements like the Basel Convention control the transboundary movement of

hazardous wastes, ensuring they are managed in an environmentally sound manner.[12][13] In

the United States, the Environmental Protection Agency (EPA) sets guidelines for the disposal

of chlorinated compounds under the Resource Conservation and Recovery Act (RCRA).[14]

[15] Adherence to these regulations is not only a matter of legal compliance but a fundamental

responsibility of the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

